Cas no 2138090-43-2 (2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,3-oxazole-5-carboxylic acid)
2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,3-oxazole-5-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- EN300-1154129
- 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,3-oxazole-5-carboxylic acid
- 2138090-43-2
-
- Inchi: 1S/C19H14N2O5/c22-17(23)16-9-20-18(26-16)21-19(24)25-10-15-13-7-3-1-5-11(13)12-6-2-4-8-14(12)15/h1-9,15H,10H2,(H,22,23)(H,20,21,24)
- InChI Key: JSABWGVXLHLRFV-UHFFFAOYSA-N
- SMILES: O(C(NC1=NC=C(C(=O)O)O1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12
Computed Properties
- Exact Mass: 350.09027155g/mol
- Monoisotopic Mass: 350.09027155g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 26
- Rotatable Bond Count: 5
- Complexity: 520
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 102Ų
2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,3-oxazole-5-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1154129-0.05g |
2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,3-oxazole-5-carboxylic acid |
2138090-43-2 | 0.05g |
$1942.0 | 2023-06-09 | ||
| Enamine | EN300-1154129-0.1g |
2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,3-oxazole-5-carboxylic acid |
2138090-43-2 | 0.1g |
$2034.0 | 2023-06-09 | ||
| Enamine | EN300-1154129-0.25g |
2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,3-oxazole-5-carboxylic acid |
2138090-43-2 | 0.25g |
$2126.0 | 2023-06-09 | ||
| Enamine | EN300-1154129-0.5g |
2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,3-oxazole-5-carboxylic acid |
2138090-43-2 | 0.5g |
$2219.0 | 2023-06-09 | ||
| Enamine | EN300-1154129-1.0g |
2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,3-oxazole-5-carboxylic acid |
2138090-43-2 | 1g |
$2311.0 | 2023-06-09 | ||
| Enamine | EN300-1154129-2.5g |
2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,3-oxazole-5-carboxylic acid |
2138090-43-2 | 2.5g |
$4530.0 | 2023-06-09 | ||
| Enamine | EN300-1154129-5.0g |
2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,3-oxazole-5-carboxylic acid |
2138090-43-2 | 5g |
$6702.0 | 2023-06-09 | ||
| Enamine | EN300-1154129-10.0g |
2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,3-oxazole-5-carboxylic acid |
2138090-43-2 | 10g |
$9939.0 | 2023-06-09 |
2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,3-oxazole-5-carboxylic acid Related Literature
-
2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
Additional information on 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,3-oxazole-5-carboxylic acid
Recent Advances in the Study of 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,3-oxazole-5-carboxylic acid (CAS: 2138090-43-2)
The compound 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,3-oxazole-5-carboxylic acid (CAS: 2138090-43-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its oxazole core and fluorenylmethyloxycarbonyl (Fmoc) protecting group, serves as a versatile building block in peptide synthesis and drug discovery. Recent studies have explored its applications in the development of novel therapeutic agents, particularly in the context of targeted drug delivery and enzyme inhibition.
One of the key areas of research involving this compound is its role in solid-phase peptide synthesis (SPPS). The Fmoc group is widely used for temporary protection of amino groups during peptide chain assembly, and the oxazole moiety introduces unique structural and electronic properties that can enhance peptide stability and bioactivity. Recent publications have demonstrated the utility of this compound in the synthesis of cyclic peptides and peptidomimetics, which are increasingly important in the design of protease-resistant therapeutics.
In addition to its synthetic applications, 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,3-oxazole-5-carboxylic acid has been investigated for its potential as a pharmacophore in drug design. Computational studies and molecular docking analyses have revealed that the oxazole ring can participate in key interactions with biological targets, such as hydrogen bonding and π-stacking. These findings have spurred the development of oxazole-containing analogs with improved binding affinities for enzymes involved in inflammatory and oncogenic pathways.
Recent experimental work has also highlighted the compound's role in the development of prodrugs. By leveraging the Fmoc group's labile nature under basic conditions, researchers have designed prodrugs that release active agents in response to specific physiological stimuli. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported the use of this compound in the synthesis of pH-sensitive prodrugs for targeted cancer therapy, demonstrating enhanced tumor selectivity and reduced off-target effects in preclinical models.
Despite these advancements, challenges remain in optimizing the pharmacokinetic properties of oxazole-based derivatives. Issues such as metabolic stability and oral bioavailability are areas of active investigation. Recent efforts have focused on structural modifications, including the introduction of heteroatoms and the exploration of alternative protecting groups, to address these limitations. Collaborative research between academic and industrial laboratories is expected to drive further innovation in this space.
In conclusion, 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,3-oxazole-5-carboxylic acid (CAS: 2138090-43-2) represents a promising scaffold in medicinal chemistry, with applications spanning peptide synthesis, drug design, and prodrug development. Ongoing research aims to unlock its full potential by addressing current limitations and expanding its therapeutic applicability. The compound's versatility and unique chemical properties position it as a valuable tool for future discoveries in chemical biology and pharmaceutical sciences.
2138090-43-2 (2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,3-oxazole-5-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)